Cas no 7471-98-9 ( )

• Product Name: &nbsp
• CAS No: 7471-98-9
• Molecular Formula: C₁₂H₂₁O₃Cl₃
• Molecular Weight: 319.65234
• MDL: MFCD30017754
• CID: 980035
• PubChem ID: 345037

  Properties

Names and Identifiers

• 2,4,6-tris(2-chloropropan-2-yl)-1,3,5-trioxane
• 2,4,6-tris-(1-chloro-1-methyl-ethyl)-[1,3,5]trioxane
• AC1L81X1
• NSC402251
• A917418
• DTXSID00322895
• 7471-98-9
• AC9785
• MFCD30017754
• C12H21Cl3O3
• SCHEMBL21436623
• NSC-402251
• NS-05356
• AKOS027470453
• 2,4,6-Tris(2-chloro-2-propyl)-1,3,5-trioxane
• CS-0455462
• SY238239

• MDL： MFCD30017754
• InChIKey： JUEGKELCXWTJQB-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H21Cl3O3/c1-10(2,13)7-16-8(11(3,4)14)18-9(17-7)12(5,6)15/h7-9H,1-6H3
• SMILES： CC(C)(C1OC(OC(O1)C(C)(C)Cl)C(C)(C)Cl)Cl

Computed Properties

• Exact Mass: 318.05583
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 318.056
• Heavy Atom Count: 18
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• LogP: 4.08030
• PSA: 27.69
• Refractive Index: 1.473
• Boiling Point: 351.9°C at 760 mmHg
• Flash Point: 112.5°C
• Density: 1.215

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trioxanes